Cas no 1805333-14-5 (2-Amino-4-(difluoromethyl)-3-fluoro-5-hydroxypyridine)

• Product Name: 2-Amino-4-(difluoromethyl)-3-fluoro-5-hydroxypyridine
• CAS No: 1805333-14-5
• MF: C₆H₅F₃N₂O
• MW: 178.111911535263
• CID: 4917075
• Update Time: 2025-06-26

2-Amino-4-(difluoromethyl)-3-fluoro-5-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-4-(difluoromethyl)-3-fluoro-5-hydroxypyridine

• Inchi： 1S/C6H5F3N2O/c7-4-3(5(8)9)2(12)1-11-6(4)10/h1,5,12H,(H2,10,11)
• InChI Key： WHSGZAORNSOOJZ-UHFFFAOYSA-N
• SMILES： FC1C(N)=NC=C(C=1C(F)F)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 158
• XLogP3: 0.9
• Topological Polar Surface Area: 59.1

Additional information on 2-Amino-4-(difluoromethyl)-3-fluoro-5-hydroxypyridine

Introduction to 2-Amino-4-(difluoromethyl)-3-fluoro-5-hydroxypyridine (CAS No. 1805333-14-5) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

2-Amino-4-(difluoromethyl)-3-fluoro-5-hydroxypyridine, identified by the chemical formula CAS No. 1805333-14-5, is a heterocyclic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the pyridine family, which is well-documented for its diverse pharmacological properties. The presence of multiple fluorine atoms, a hydroxyl group, and an amino substituent at specific positions on the pyridine ring contributes to its distinct chemical reactivity and biological relevance.

The structural motif of 2-amino-4-(difluoromethyl)-3-fluoro-5-hydroxypyridine makes it a promising candidate for further investigation in drug discovery efforts. The difluoromethyl group, in particular, is a key structural feature that has been extensively studied for its ability to enhance metabolic stability and binding affinity in small-molecule drugs. Additionally, the combination of a fluoro atom at the 3-position and a hydroxyl group at the 5-position introduces additional opportunities for molecular interactions with biological targets. These features collectively position this compound as a valuable scaffold for designing novel therapeutic agents.

In recent years, there has been a surge in research focused on developing new inhibitors targeting enzymes involved in cancer metabolism. Pyridine derivatives have shown promise in this context, particularly as inhibitors of kinases and other enzymes that play critical roles in tumor growth and survival. The unique substitution pattern of 2-amino-4-(difluoromethyl)-3-fluoro-5-hydroxypyridine suggests potential activity against such targets. For instance, studies have demonstrated that fluorinated pyridines can act as scaffolds for kinase inhibitors by modulating binding interactions with key residues in the enzyme active site. The amino group at position 2 may also facilitate hydrogen bonding or salt bridge interactions, further enhancing binding affinity.

Moreover, the pharmaceutical industry has increasingly recognized the importance of fluorinated compounds in drug development due to their ability to improve pharmacokinetic properties such as bioavailability, lipophilicity, and resistance to enzymatic degradation. The presence of multiple fluorine atoms in 2-amino-4-(difluoromethyl)-3-fluoro-5-hydroxypyridine aligns with this trend, making it an attractive candidate for further optimization as a lead compound. Computational modeling studies have begun to explore the three-dimensional structure of this compound and its potential interactions with biological targets, providing insights into how structural modifications might enhance its therapeutic efficacy.

Recent advances in synthetic chemistry have also enabled more efficient access to complex fluorinated pyridines like 2-amino-4-(difluoromethyl)-3-fluoro-5-hydroxypyridine. Techniques such as transition-metal-catalyzed cross-coupling reactions and fluorochemical methodologies have streamlined the synthesis of these molecules, reducing both cost and time-to-market for new drug candidates. This progress has opened up new avenues for medicinal chemists to explore derivatives of this compound, potentially uncovering novel therapeutic applications.

The potential applications of 2-amino-4-(difluoromethyl)-3-fluoro-5-hydroxypyridine extend beyond oncology. Researchers are also investigating its utility in antimicrobial therapy, where fluorinated pyridines have demonstrated activity against resistant bacterial strains. The structural features of this compound may enable it to disrupt essential bacterial pathways or interfere with bacterial cell wall synthesis. Additionally, its ability to cross cell membranes efficiently could make it suitable for treating infections that are currently difficult to address with existing antibiotics.

In conclusion, 2-amino-4-(difluoromethyl)-3-fluoro-5-hydroxypyridine (CAS No. 1805333-14-5) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural composition and demonstrated biological relevance make it a compelling target for further investigation. As research continues to uncover new therapeutic applications for fluorinated heterocycles, compounds like this are likely to play an increasingly important role in the development of next-generation drugs.